Cas no 132917-49-8 (L-Phenylalaninamide,L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl-L-a-glutamyl-L-alanyl-)

• Product Name: L-Phenylalaninamide,L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl-L-a-glutamyl-L-alanyl-
• CAS No: 132917-49-8
• MF: C₃₅H₅₄N₁₀O₁₃
• MW: 822.862468242645
• CID: 139205
• PubChem ID: 91872940
• Update Time: 2025-06-13

L-Phenylalaninamide,L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl-L-a-glutamyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl-L-a-glutamyl-L-alanyl-
• ALPHA-CGRP (30-37) (RAT)
• H-thr-asn-val-gly-ser-glu-ala-phe-nh2
• α-CGRP (30-37) (canine, mouse, rat)
• Α-CGRP (30-37) (MOUSE, RAT)
• ALPHA-CALCITONIN GENE-RELATED PEPTIDE (30-37) (RAT)
• ALPHA-CGRP (30-37) (CANINE, MOUSE, RAT)
• a-CGRP (30-37) (canine, Mouse, rat)
• 132917-49-8
• (4S,7S,13S,16S,19S,20R)-19-amino-4-((S)-1-((S)-1-amino-1-oxo-3-phenylpropan-2-ylamino)-1-oxopropan-2-ylcarbamoyl)-16-(2-amino-2-oxoethyl)-20-hydroxy-7-(hydroxymethyl)-13-isopropyl-6,9,12,15,18-pentaoxo-5,8,11,14,17-pentaazahenicosan-1-oic acid
• Alpha-cgrp(30-37)(canine,mouse,rat)
• (4S)-4-[[(2S)-2-[[2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S,3R)-2-amino-3-hydroxybutanoyl]amino]-4-oxobutanoyl]amino]-3-methylbutanoyl]amino]acetyl]amino]-3-hydroxypropanoyl]amino]-5-[[(2S)-1-[[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]amino]-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
• L-Phenylalaninamide, L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl-L-alpha-glutamyl-L-alanyl-

• Inchi： 1S/C35H54N10O13/c1-16(2)28(45-32(55)22(13-24(36)48)44-34(57)27(37)18(4)47)35(58)39-14-25(49)41-23(15-46)33(56)42-20(10-11-26(50)51)31(54)40-17(3)30(53)43-21(29(38)52)12-19-8-6-5-7-9-19/h5-9,16-18,20-23,27-28,46-47H,10-15,37H2,1-4H3,(H2,36,48)(H2,38,52)(H,39,58)(H,40,54)(H,41,49)(H,42,56)(H,43,53)(H,44,57)(H,45,55)(H,50,51)/t17-,18+,20-,21-,22-,23-,27-,28-/m0/s1
• InChI Key： FTRYGVQSMSVKGI-AITDKQMNSA-N
• SMILES： O=C([C@H](C(C)C)NC([C@H](CC(N)=O)NC([C@H]([C@@H](C)O)N)=O)=O)NCC(N[C@@H](CO)C(N[C@H](C(N[C@@H](C)C(N[C@H](C(N)=O)CC1C=CC=CC=1)=O)=O)CCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 822.38718182g/mol
• Monoisotopic Mass: 822.38718182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 58
• Rotatable Bond Count: 25
• Complexity: 1490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7
• Topological Polar Surface Area: 394Ų

Additional information on L-Phenylalaninamide,L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl-L-a-glutamyl-L-alanyl-

Comprehensive Analysis of L-Phenylalaninamide and Its Peptide Derivative L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl-L-a-glutamyl-L-alanyl- (CAS No. 132917-49-8)

The compound with CAS No. 132917-49-8, known as L-Phenylalaninamide, is a derivative of the essential amino acid L-phenylalanine. This peptide, specifically L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl-L-a-glutamyl-L-alanyl-, has garnered significant attention in biochemical and pharmaceutical research due to its potential applications in peptide-based therapeutics and nutraceuticals. Its unique structure and functional properties make it a subject of interest for scientists exploring bioactive peptides and their roles in human health.

In recent years, the demand for custom peptides and synthetic amino acid derivatives has surged, driven by advancements in precision medicine and personalized nutrition. The peptide L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl-L-a-glutamyl-L-alanyl- is often studied for its potential to modulate enzyme activity or serve as a building block for larger protein structures. Researchers are particularly interested in its stability, bioavailability, and interaction with biological systems, which are critical factors for drug development and functional food formulations.

One of the most searched questions related to L-Phenylalaninamide and its derivatives is: "What are the benefits of bioactive peptides in skincare?" This reflects the growing consumer interest in cosmeceuticals and anti-aging products. Studies suggest that peptides like L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl-L-a-glutamyl-L-alanyl- may support collagen synthesis and skin barrier function, making them valuable ingredients in dermatological formulations. Additionally, their role in wound healing and tissue repair is under investigation, aligning with the trend toward natural and sustainable skincare solutions.

Another hot topic is the use of peptide-based supplements for athletic performance and muscle recovery. The structural complexity of L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl-L-a-glutamyl-L-alanyl- suggests potential applications in sports nutrition, where it could aid in protein synthesis and metabolic regulation. This aligns with the increasing popularity of plant-based and synthetic peptides as alternatives to traditional protein sources.

From a technical perspective, the synthesis and purification of CAS No. 132917-49-8 require advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC). These methods ensure the high purity and consistency needed for research and commercial applications. The compound's molecular weight, solubility, and stability under various conditions are also critical parameters for its utility in biopharmaceuticals and nutraceutical products.

In conclusion, L-Phenylalaninamide and its peptide derivative L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl-L-a-glutamyl-L-alanyl- represent a fascinating area of study at the intersection of chemistry, biology, and health sciences. Their potential applications in therapeutics, skincare, and nutrition make them highly relevant to current scientific and consumer trends. As research progresses, these compounds may unlock new possibilities for innovative health solutions and sustainable biotechnology.